Cas no 52423-62-8 (2-bromo-1-cyclopentylethanone)

2-bromo-1-cyclopentylethanone structure
2-bromo-1-cyclopentylethanone structure
Product Name:2-bromo-1-cyclopentylethanone
CAS No:52423-62-8
MF:C7H11BrO
MW:191.065641641617
MDL:MFCD15526808
CID:838012
PubChem ID:11252495
Update Time:2025-04-19

2-bromo-1-cyclopentylethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-bromo-1-cyclopentyl-
    • 2-bromo-1-cyclopentylethanone
    • 2-BroMo-1-Cyclopentyl-Ethanone
    • LogP
    • BS-13173
    • CCA42362
    • MFCD15526808
    • DA-05205
    • EN300-89778
    • SY293171
    • AKOS017375678
    • bromoacetylcyclopentane
    • CS-0172990
    • DTXSID201307099
    • PB49019
    • 52423-62-8
    • 2-bromo-1-cyclopentylethan-1-one
    • SCHEMBL2624020
    • P20314
    • CIQIZFMMQXIJTI-UHFFFAOYSA-N
    • MDL: MFCD15526808
    • Inchi: 1S/C7H11BrO/c8-5-7(9)6-3-1-2-4-6/h6H,1-5H2
    • InChI Key: CIQIZFMMQXIJTI-UHFFFAOYSA-N
    • SMILES: BrCC(C1CCCC1)=O

Computed Properties

  • Exact Mass: 189.99933
  • Monoisotopic Mass: 189.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-bromo-1-cyclopentylethanone Pricemore >>

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